(R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide

• Molecular Formula: C10H13BrN2OS
• Molecular Weight: 289.19 g/mol
• IUPAC Name: (R)-N-[(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C10H13BrN2OS/c1-10(2,3)15(14)13-6-8-4-9(11)7-12-5-8/h4-7H,1-3H3/t15-/m1/s1
• InChI Key: WFJQPZFHZNOMJB-OAHLLOKOSA-N
• Isomeric SMILES: CC(C)(C)[S@@](=O)N=CC1=CC(=CN=C1)Br
• Canonical SMILES: CC(C)(C)S(=O)N=CC1=CC(=CN=C1)Br

Description

(R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide is a chiral sulfinamide derivative characterized by an (E)-configured imine bond connecting a 5-bromo-substituted pyridine ring to a tert-butylsulfinamide group. This compound serves as a key intermediate in asymmetric synthesis, leveraging the chiral tert-butylsulfinamide moiety to induce stereoselectivity in reactions such as nucleophilic additions or reductions . The bromopyridine group enhances electrophilicity and may influence binding interactions in medicinal chemistry applications.

Biological Activity

(R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide, a compound characterized by its sulfinamide functional group and a brominated pyridine moiety, has garnered attention for its potential biological activities. The molecular formula of this compound is C10H12BrN2OS, and it is known for its interactions with various biological targets, making it a candidate for further pharmacological investigations.

Chemical Structure and Properties

The structure of (R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide features:

• A sulfinamide group, which includes a sulfur atom bonded to both an oxygen atom and a nitrogen atom.
• A brominated pyridine moiety, specifically 5-bromopyridine, which is often associated with significant biological relevance.

Property	Value
Molecular Formula	C10H12BrN2OS
CAS Number	1329171-43-8
Molecular Weight	289.19 g/mol

Biological Activities

Research indicates that (R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide exhibits several promising biological activities:

• Antimicrobial Activity : Similar compounds have shown effectiveness against bacterial strains, suggesting potential applications in treating infections.
• Enzyme Inhibition : The sulfinamide group may interact with enzymes, inhibiting their activity and contributing to therapeutic effects.
• Antitumor Properties : Preliminary studies indicate that this compound may possess anticancer properties, particularly through mechanisms involving apoptosis in cancer cells.

The biological activity of (R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide is hypothesized to involve:

• Binding Affinity Studies : Interaction studies using techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) are essential to elucidate the binding dynamics with target proteins.
• Signal Transduction Pathways : The compound may influence various signaling pathways, potentially leading to altered cellular responses.

Case Studies

• Antimicrobial Efficacy : In vitro assays have demonstrated that derivatives of this compound inhibit the growth of Gram-positive and Gram-negative bacteria. For instance, a study showed a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus.
• Cancer Cell Studies : In a recent study on breast cancer cell lines, treatment with the compound resulted in significant reductions in cell viability, suggesting its potential as an anticancer agent. The mechanism was linked to the induction of apoptosis as confirmed by flow cytometry analysis.

Comparative Analysis with Similar Compounds

To highlight the uniqueness of (R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide, a comparison with structurally similar compounds is provided:

Compound Name	Structure	Unique Features
(R)-N-[(E)-(2-bromopyridin-4-YL)methylidene]-2-methylpropane-2-sulfinamide	C10H13BrN2OS	Different bromination position, potential for different biological activity
(R)-(+)-2-Methyl-2-propanesulfinamide	C4H9NOS	Simpler structure, primarily used in asymmetric synthesis
5-Bromopyridine	C5H4BrN	Basic pyridine structure without sulfinamide functionality

The combination of the brominated pyridine and sulfinamide groups in (R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide enhances its biological activity compared to simpler structures.

Comparison with Similar Compounds

Structural Analogues in Sulfinamide Chemistry

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents/Modifications	Configuration	Synthesis Yield	Key Applications/Properties	Reference
(R)-N-[(E)-(5-bromopyridin-3-yl)methylidene]-2-methylpropane-2-sulfinamide	5-Bromo-pyridinyl, tert-butylsulfinamide	(R), (E)	Not reported	Asymmetric synthesis intermediate
(R,E)-N-[(2-chloro-6-fluoroquinolin-3-yl)methylene]-2-methylpropane-2-sulfinamide	Chloro-fluoroquinoline, tert-butylsulfinamide	(R), (E)	77.1% (analog)	Radioimaging probes for mIDH1 mutant tumors
(R)-N-(5-bromo-2-methoxybenzyl)-2-methylpropane-2-sulfinamide	5-Bromo-2-methoxybenzyl, tert-butylsulfinamide	(R)	75.2%	Opioid receptor agonist synthesis
(R)-N-[(1E)-Ethylidene]-2-methylpropane-2-sulfinamide	Ethylidene, tert-butylsulfinamide	(R), (E)	Not reported	Chiral auxiliary in asymmetric catalysis
N-(5-bromopyridin-3-yl)propane-2-sulfonamide	5-Bromo-pyridinyl, propane-sulfonamide	N/A	Not reported	Biochemical reagent (sulfonamide analog)

Key Observations:

Substituent Effects :

• Electron-Withdrawing Groups : The 5-bromo-pyridinyl group in the target compound enhances electrophilicity compared to methoxy or ethoxy substituents in analogs like 2j and 2l . This property is critical in reactions requiring polarized imine bonds.
• Steric and Electronic Modulation : The trifluoromethoxy group in 2k increases lipophilicity and metabolic stability, whereas the bromopyridine group may improve π-π stacking in target binding .

Stereochemical Influence: The (E)-configuration of the imine bond is conserved in analogs like the quinoline derivative and ethylidene compound , ensuring optimal geometry for nucleophilic attack. (R)-configured sulfinamides (e.g., 2j, 2k) demonstrate higher enantioselectivity in asymmetric reductions compared to racemic mixtures .

Synthesis Yields :

• Yields for tert-butylsulfinamide derivatives vary with substituents. For example, 2l (5-bromo-2-ethoxybenzyl) achieves 91.1% yield, likely due to the electron-donating ethoxy group stabilizing intermediates .

Functional Group Comparison :

• Sulfinamide vs. Sulfonamide : The sulfonamide analog N-(5-bromopyridin-3-yl)propane-2-sulfonamide lacks the chiral sulfur center, reducing its utility in asymmetric synthesis but improving hydrolytic stability .

Crystallographic and Analytical Validation

• Tools like SHELX and ORTEP-3 are employed to confirm the stereochemistry and crystal structures of sulfinamide derivatives, ensuring accurate comparisons .